Cas no 1179759-49-9 (ethyl 6-amino-6-phenylhexanoate)

• Product Name: ethyl 6-amino-6-phenylhexanoate
• CAS No: 1179759-49-9
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6065821
• PubChem ID: 14003424
• Update Time: 2025-11-07

ethyl 6-amino-6-phenylhexanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-amino-6-phenylhexanoate
• Benzenehexanoic acid, ε-amino-, ethyl ester
• 1179759-49-9
• EN300-12816878

• Inchi： 1S/C14H21NO2/c1-2-17-14(16)11-7-6-10-13(15)12-8-4-3-5-9-12/h3-5,8-9,13H,2,6-7,10-11,15H2,1H3
• InChI Key： YPCVZRZTUNMVAN-UHFFFAOYSA-N
• SMILES： C1(C(N)CCCCC(OCC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.026±0.06 g/cm3(Predicted)
• Boiling Point: 339.9±35.0 °C(Predicted)
• pka: 9.24±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ethyl 6-amino-6-phenylhexanoate

Ethyl 6-Amino-6-Phenylhexanoate: A Comprehensive Overview

Ethyl 6-amino-6-phenylhexanoate, with its CAS number 1179759-49-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a phenyl group within a hexanoate framework. The ethyl ester functionality further enhances its versatility in various chemical and biological applications.

Recent studies have highlighted the potential of ethyl 6-amino-6-phenylhexanoate in drug delivery systems. Researchers have explored its ability to serve as a carrier for hydrophobic drugs, leveraging its amphiphilic nature. This property makes it an ideal candidate for encapsulating drugs that are otherwise difficult to dissolve in aqueous solutions. The phenyl group contributes to hydrophobic interactions, while the amino group provides opportunities for hydrogen bonding, making this compound a promising tool in the development of targeted drug delivery systems.

In addition to its role in drug delivery, ethyl 6-amino-6-phenylhexanoate has shown potential in the field of biochemistry. Its ability to act as a precursor for the synthesis of more complex molecules has been extensively studied. For instance, the amino group can be modified to introduce various functional groups, enabling the creation of bioactive compounds with tailored properties. This versatility has led to its use in the synthesis of peptides and other biologically relevant molecules.

The synthesis of ethyl 6-amino-6-phenylhexanoate involves a series of well-established organic reactions. Typically, the compound is synthesized through a combination of Friedel-Crafts alkylation and subsequent esterification steps. The phenyl group is introduced via electrophilic substitution, while the amino group is incorporated through nucleophilic substitution reactions. The final product is purified using chromatographic techniques to ensure high purity and stability.

Recent advancements in analytical techniques have provided deeper insights into the structural properties of ethyl 6-amino-6-phenylhexanoate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and analyze its stereochemistry. These studies have revealed that the compound exists predominantly in a single enantiomeric form, which is advantageous for applications requiring high enantioselectivity.

Ethical considerations and safety protocols are paramount when working with ethyl 6-amino-6-phenylhexanoate. Although it is not classified as a hazardous chemical under current regulations, proper handling procedures should be followed to minimize exposure risks. This includes wearing appropriate personal protective equipment and ensuring adequate ventilation in the laboratory setting.

In conclusion, ethyl 6-amino-6-phenylhexanoate (CAS No. 1179759-49-9) is a versatile compound with diverse applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug delivery, biochemistry, and material science. As research continues to uncover new possibilities for this compound, its role in advancing scientific knowledge will undoubtedly grow.